Cas no 48223-98-9 (2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol)

2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol structure
48223-98-9 structure
Product Name:2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
CAS No:48223-98-9
MF:C28H48O2
MW:416.679529190063
CID:2043998
PubChem ID:86052
Update Time:2025-04-21

2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol Chemical and Physical Properties

Names and Identifiers

    • 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
    • 5,8-dimethyl-tocol
    • beta-T
    • beta-tocopherol
    • gamma-tocopherol
    • Vitamin Eβ
    • NS00041319
    • 48223-98-9
    • FT-0675261
    • 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
    • 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
    • 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
    • 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
    • 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
    • DL-beta-Tocopherol
    • 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
    • 2,5,8-trimethyl-2-(4,8,12-trimethyl tridecyl)-6-chromanol
    • DTXSID50873423
    • WGVKWNUPNGFDFJ-UHFFFAOYSA-N
    • SCHEMBL2695150
    • .beta.-Tokoferol
    • CHEBI:180962
    • 148-03-8
    • LMB23075
    • Inchi: 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3
    • InChI Key: WGVKWNUPNGFDFJ-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=CC(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

  • Exact Mass: 416.365430770g/mol
  • Monoisotopic Mass: 416.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 29.5Ų

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